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Compound of Interest

3-Bromo-5-t-butyl-2-
Compound Name:
fluorobenzaldehyde

Cat. No.: B581592

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of
3-Bromo-5-t-butyl-2-fluorobenzaldehyde, a halogenated aromatic aldehyde of interest in
organic synthesis and medicinal chemistry. This document outlines its melting point, provides
context for its boiling point, and details the standardized experimental protocols for these
determinations.

Physicochemical Data Summary

The quantitative data for 3-Bromo-5-t-butyl-2-fluorobenzaldehyde are summarized in the

table below.
Property Value Source
Melting Point 43 - 45°C [1]
Boiling Point Data not available
Molecular Formula C11H12BrFO [1]
Molecular Weight 259.118 g/mol [1]
Appearance White to light yellow powder or o

crystals
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Note: The boiling point for this specific compound is not readily available in the cited literature.
For context, a structurally related compound, 5-Bromo-2-fluorobenzaldehyde, has a reported
boiling point of 230 °C.[2][3]

Experimental Protocols

The following sections detail the standard methodologies for determining the melting and
boiling points of a solid organic compound like 3-Bromo-5-t-butyl-2-fluorobenzaldehyde.

Determination of Melting Point (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is
a widely accepted and accurate technique for this measurement.

Apparatus:

e Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)
o Capillary tubes (sealed at one end)

e Spatula

e Mortar and pestle

o Sample of 3-Bromo-5-t-butyl-2-fluorobenzaldehyde

Procedure:

o Sample Preparation: A small amount of the crystalline sample is finely ground using a mortar
and pestle to ensure a uniform particle size.

o Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered
sample, forcing a small amount of the solid into the tube. The tube is then inverted and
tapped gently on a hard surface to pack the sample tightly into the sealed end. A sample
height of 2-3 mm is ideal.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.
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e Melting Point Determination:

o The apparatus is heated at a rapid rate initially until the temperature is approximately 15-
20 °C below the expected melting point.

o The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium
between the sample and the thermometer.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample has completely liquefied is recorded as the
end of the melting range.

e Reporting: The melting point is reported as a range from the temperature of initial melting to
the temperature of complete liquefaction.

Determination of Boiling Point (Microscale Method)

For small quantities of a liquid or a low-melting solid, a microscale boiling point determination
can be employed.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire for attaching the test tube to the thermometer
Procedure:

o Sample Preparation: A small amount (approximately 0.2-0.3 mL) of the liquefied 3-Bromo-5-
t-butyl-2-fluorobenzaldehyde is placed into the small test tube.
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o Capillary Inversion: A capillary tube is placed into the test tube with its open end down.

o Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or
wire, ensuring the bottom of the test tube is level with the thermometer bulb.

e Heating: The assembly is submerged in a heating bath. The bath is heated gradually.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the inverted capillary tube. This occurs as the air trapped in the capillary
expands and is replaced by the vapor of the substance.

» Boiling Point Determination: The heating is discontinued when a rapid and continuous
stream of bubbles is observed. The liquid is allowed to cool.

e Recording: The temperature at which the bubbling ceases and the liquid just begins to enter
the capillary tube is recorded as the boiling point. At this temperature, the vapor pressure of
the substance equals the atmospheric pressure.

Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the characterization of a novel
benzaldehyde derivative, from synthesis to property determination.
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Workflow for Physicochemical Characterization
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Caption: A logical workflow for the synthesis, purification, and physicochemical characterization
of a novel chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy 3-Bromo-5-t-butyl-2-fluorobenzaldehyde | 1291487-24-5 [smolecule.com]

2. chemimpex.com [chemimpex.com]

3. 5-Bromo-2-fluorobenzaldehyde 97 93777-26-5 [sigmaaldrich.com]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3-
Bromo-5-t-butyl-2-fluorobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581592#3-bromo-5-t-butyl-2-fluorobenzaldehyde-
melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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